Xenon-124Xe

• CAS No.: 15687-60-2
• Molecular Formula: Xe
• Molecular Weight: 123.90589 g/mol
• IUPAC Name: xenon-124
• InChI: InChI=1S/Xe/i1-7
• InChI Key: FHNFHKCVQCLJFQ-NOHWODKXSA-N
• Isomeric SMILES: [124Xe]
• Canonical SMILES: [Xe]

Description

Xenon-124Xe is an isotope of the noble gas xenon, with an atomic number of 54 and a mass number of 124. It is known for its extremely long half-life, which is approximately 1.8 × 10^22 years, making it one of the longest-lived isotopes ever measured .

Preparation Methods

Synthetic Routes and Reaction Conditions: Xenon-124Xe is typically obtained through the fractional distillation of liquid air, which separates xenon from other noble gases. The enriched xenon-124 can then be isolated using advanced techniques such as gas chromatography .

Industrial Production Methods: Industrial production of xenon-124 involves the use of gas-target assemblies where isotopically enriched xenon-124 gas is subjected to charged-particle bombardment. This method is often employed in the production of iodine-123, where xenon-124 serves as a precursor .

Chemical Reactions Analysis

Types of Reactions: Xenon-124Xe primarily undergoes radioactive decay rather than chemical reactions. The most notable reaction is the two-neutrino double electron capture, where two protons in the xenon nucleus each simultaneously absorb an electron from the atomic shell and emit a neutrino, converting into neutrons .

Common Reagents and Conditions: The conditions required for the two-neutrino double electron capture are extremely specific and rare, involving highly sensitive detectors and ultra-low background environments to observe the decay process .

Major Products Formed: The major product formed from the decay of xenon-124 is tellurium-124 .

Scientific Research Applications

Xenon-124Xe has several significant applications in scientific research:

Dark Matter Detection: The XENON1T detector, designed to search for dark matter, has utilized xenon-124 to observe rare decay processes, providing insights into the nature of dark matter and neutrinos

Nuclear Physics: The study of xenon-124’s decay processes helps in understanding fundamental nuclear interactions and the properties of neutrinos.

Medical Imaging: this compound is used as a precursor in the production of iodine-123, which is widely used in medical imaging and diagnostic procedures.

Mechanism of Action

The primary mechanism of action for xenon-124 involves its radioactive decay through two-neutrino double electron capture. This process occurs when two protons in the xenon nucleus each absorb an electron from the atomic shell and emit a neutrino, converting into neutrons . This decay process is extremely rare and requires highly sensitive detection methods to observe .

Comparison with Similar Compounds

Xenon-129: Another isotope of xenon, which is stable and does not undergo radioactive decay.

Xenon-136: Undergoes double beta decay with a half-life of approximately 2.165 × 10^21 years.

Xenon-131: A stable isotope used in various scientific applications.

Uniqueness of Xenon-124Xe: this compound is unique due to its extremely long half-life and the rare decay process it undergoes. Its ability to undergo two-neutrino double electron capture sets it apart from other xenon isotopes and makes it a valuable tool in the study of fundamental nuclear processes and dark matter detection .